Cas no 2229689-08-9 (4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine)

• Product Name: 4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine
• CAS No: 2229689-08-9
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6228956
• PubChem ID: 165616431
• Update Time: 2025-11-06

4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine
• 2229689-08-9
• EN300-1799329

• Inchi： 1S/C11H13F2NO/c1-7(14)3-4-8-5-9(12)6-10(13)11(8)15-2/h3-7H,14H2,1-2H3/b4-3+
• InChI Key： YSUOHPVITAKKGA-ONEGZZNKSA-N
• SMILES： FC1=CC(=CC(=C1OC)/C=C/C(C)N)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine

Introduction to 4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine (CAS No. 2229689-08-9)

4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229689-08-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a conjugated butenylamine moiety linked to a phenyl ring substituted with fluoro and methoxy groups, exhibits unique structural and functional properties that make it a promising candidate for further exploration in drug discovery and development.

The structural framework of 4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine incorporates several key functional groups that contribute to its potential biological activity. The presence of a butenylamine group provides a basic nitrogen atom, which can engage in hydrogen bonding and interact with various biological targets. Additionally, the phenyl ring substituted with 3,5-difluoro and 2-methoxy groups introduces electronic and steric effects that can modulate the compound's reactivity and binding affinity. These features make it an intriguing subject for synthetic chemists and pharmacologists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurological disorders. The unique structural features of 4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine suggest that it may possess properties suitable for targeting such pathways. For instance, the fluoro substituents can enhance metabolic stability and binding affinity, while the methoxy group can influence electronic distribution and solubility. These characteristics have prompted researchers to investigate its potential as a lead compound for further derivatization and optimization.

One of the most compelling aspects of 4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The butenylamine moiety can serve as a hinge-binding region for kinase inhibition, while the phenyl ring provides additional interactions with the enzyme's active site. Recent studies have demonstrated that compounds with similar structural motifs have shown promising activity against various kinases, including Janus kinases (JAKs) and protein tyrosine kinases (PTKs). The 3,5-difluoro and 2-methoxy substituents may further enhance its binding affinity by optimizing electronic interactions and steric complementarity with the kinase target.

Furthermore, the compound's potential as an anti-inflammatory agent has also been explored. Inflammatory processes are mediated by complex signaling cascades involving various cytokines and transcription factors. The ability of 4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine to interact with key inflammatory targets has been suggested based on computational modeling studies. These studies predict that the molecule can bind to receptors or enzymes involved in inflammation, thereby modulating immune responses. Preliminary experimental data have shown that derivatives of this compound exhibit anti-inflammatory effects in vitro, indicating its therapeutic potential.

The synthesis of 4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine presents both challenges and opportunities for synthetic chemists. The construction of the butenylamine core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Additionally, the introduction of the 3,5-difluoro and 2-methoxy substituents on the phenyl ring necessitates specialized synthetic methodologies to achieve regioselectivity and functional group compatibility. Despite these challenges, recent advances in synthetic chemistry have made it possible to access complex molecules like this one more efficiently than ever before.

One particularly innovative approach involves transition-metal-catalyzed cross-coupling reactions, which have revolutionized organic synthesis by enabling the formation of carbon-carbon bonds under mild conditions. In the case of 4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine, palladium-catalyzed reactions have been employed to construct the phenyl ring core while introducing the fluoro and methoxy groups selectively. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the compound's structure for optimization purposes.

Another area of interest is the exploration of 4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-amine as a scaffold for structure-based drug design. By leveraging computational tools such as molecular docking simulations, researchers can predict how this molecule interacts with biological targets at an atomic level. These simulations provide valuable insights into binding modes, affinity predictions, and potential side effects before expensive experimental testing is conducted. This approach has accelerated drug discovery pipelines significantly by allowing rapid screening of virtual libraries.

The pharmacokinetic properties of 4-(3,5-difluoro-2-methoxyphenyl)but-3-en-2-am ine are also critical considerations in its development as a therapeutic agent. Factors such as solubility, permeability across biological membranes (lipophilicity), metabolic stability (half-life), and excretion routes all influence how effectively a drug reaches its target site within an organism. Computational models have been used to predict these properties based on molecular structure alone; however experimental validation remains essential before clinical translation occurs.

In conclusion,4-( 35dif luor o 22 meth oxy ph en yl ) bu t 33 en 22 am ine( CAS No . 2229689089 ) represents an exciting opportunity within pharmaceutical research due to its unique structural features . Its potential applications span multiple therapeutic areas including oncology , immunology , neurology , among others . While challenges remain regarding synthesis , optimization , pharmacokinetics , computational studies combined with experimental investigations offer hope f or rapid progress toward developing novel treatments derived from this promising scaffold . As research continues into this fascinating molecule , new insights into its mechanism s o f action will likely emerge opening doors toward future medical breakthroughs . p >